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Compound of Interest

Compound Name: CAY10499

Cat. No.: B10767128 Get Quote

Researchers and scientists handling CAY10499 must adhere to specific safety and disposal

protocols to ensure a safe laboratory environment and compliance with regulations. This guide

provides essential, immediate logistical information for the proper disposal of this non-selective

lipase inhibitor.

Personal Protective Equipment and Handling
Before handling CAY10499, it is imperative to use appropriate personal protective equipment

(PPE). The product information sheet for CAY10499 advises that the material should be

considered hazardous until more information is available.[1] Standard laboratory PPE,

including safety glasses, gloves, and a lab coat, should be worn at all times. All handling of the

solid compound and its solutions should be performed in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or aerosols.[2]

Immediate Storage and Stability
CAY10499 is supplied as a crystalline solid and should be stored at -20°C for long-term

stability. The compound is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF). When preparing solutions, it is recommended to purge the solvent

with an inert gas. Aqueous solutions of CAY10499 are sparingly soluble and should not be

stored for more than one day.
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Solubility Data for CAY10499 Concentration

Ethanol ~2 mg/mL

DMSO ~20 mg/mL

Dimethylformamide (DMF) ~20 mg/mL

1:2 solution of DMSO:PBS (pH 7.2) ~0.3 mg/mL

Spill Management
In the event of a spill, the area should be evacuated, and the space well-ventilated. Spills

should be absorbed with an inert, non-combustible material such as sand or diatomite.[2] The

collected material, along with any contaminated surfaces, should be placed in a suitable,

sealed container for disposal. Surfaces and equipment should be decontaminated by scrubbing

with alcohol.[2]

Disposal Procedures
The primary guideline for the disposal of CAY10499 is to adhere to all applicable federal, state,

and local regulations for chemical waste.[2] It is crucial to prevent the release of this compound

into the environment.

Step-by-Step Disposal Protocol:

Segregation: Unused CAY10499 and any waste containing this compound should be

segregated from other laboratory waste streams.

Containerization: Place the waste material in a clearly labeled, sealed, and appropriate

container for chemical waste.

Waste Stream Identification: Classify the waste as a hazardous chemical. Do not mix with

household garbage or dispose of it down the drain.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed hazardous waste disposal company.
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Contaminated Materials: Any materials, such as pipette tips, vials, or absorbent pads, that

have come into contact with CAY10499 should also be treated as hazardous waste and

disposed of accordingly.

Disposal Workflow Diagram
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CAY10499 Disposal Workflow
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Caption: Workflow for the safe disposal of CAY10499.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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